molecular formula C12H9NS B8660734 2-(4-Methylphenyl)thiophene-3-carbonitrile CAS No. 137860-88-9

2-(4-Methylphenyl)thiophene-3-carbonitrile

Cat. No.: B8660734
CAS No.: 137860-88-9
M. Wt: 199.27 g/mol
InChI Key: HJLCVBDLCLWTER-UHFFFAOYSA-N
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Description

2-(4-Methylphenyl)thiophene-3-carbonitrile is a useful research compound. Its molecular formula is C12H9NS and its molecular weight is 199.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

137860-88-9

Molecular Formula

C12H9NS

Molecular Weight

199.27 g/mol

IUPAC Name

2-(4-methylphenyl)thiophene-3-carbonitrile

InChI

InChI=1S/C12H9NS/c1-9-2-4-10(5-3-9)12-11(8-13)6-7-14-12/h2-7H,1H3

InChI Key

HJLCVBDLCLWTER-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2=C(C=CS2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

49.9 g of 2-(4-methylphenyl)-3-cyano-4,5-dihydrothiophene, prepared in D), are dissolved in 200 ml of carbon tetrachloride, the mixture is heated to reflux and, after two hours, 11 g of bromine, dissolved in 200 ml of carbon tetrachloride, are added dropwise. Refluxing is continued until evolution of hydrobromic acid has ceased, and the solvent is evaporated off under vacuum. The residue is taken up in 200 ml of anhydrous tetrahydrofuran, and 28 g of potassium tert-butylate are added. The mixture is heated to reflux for one hour, then cooled and treated with water and sodium chloride and extracted with ether. The organic phase is evaporated under vacuum to give 31.8 g of 2-(4-methylphenyl)-3-cyanothiophene in the form of an oil, which is used without further purification for the next step.
Name
2-(4-methylphenyl)-3-cyano-4,5-dihydrothiophene
Quantity
49.9 g
Type
reactant
Reaction Step One
Quantity
11 g
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
200 mL
Type
solvent
Reaction Step Four

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